Methyl Acetoacetate
Methyl Acetoacetate
Methyl acetoacetate appears as a clear colorless liquid. Flash point 158°F. Denser than water and slightly soluble in water. Vapors heavier than air.
Methylacetoacetic acid, also known as 3-oxo-butanoate or methyl acetylacetate, belongs to the class of organic compounds known as beta-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C3 carbon atom. Methylacetoacetic acid exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Methylacetoacetic acid has a citrus, fresh, and fruity taste.
Methylacetoacetic acid, also known as 3-oxo-butanoate or methyl acetylacetate, belongs to the class of organic compounds known as beta-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C3 carbon atom. Methylacetoacetic acid exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Methylacetoacetic acid has a citrus, fresh, and fruity taste.
Brand Name:
Vulcanchem
CAS No.:
105-45-3
VCID:
VC0041497
InChI:
InChI=1S/C5H8O3/c1-4(6)3-5(7)8-2/h3H2,1-2H3
SMILES:
CC(=O)CC(=O)OC
Molecular Formula:
C5H8O3
Molecular Weight:
116.11 g/mol
Methyl Acetoacetate
CAS No.: 105-45-3
Reference Standards
VCID: VC0041497
Molecular Formula: C5H8O3
Molecular Weight: 116.11 g/mol
CAS No. | 105-45-3 |
---|---|
Product Name | Methyl Acetoacetate |
Molecular Formula | C5H8O3 |
Molecular Weight | 116.11 g/mol |
IUPAC Name | methyl 3-oxobutanoate |
Standard InChI | InChI=1S/C5H8O3/c1-4(6)3-5(7)8-2/h3H2,1-2H3 |
Standard InChIKey | WRQNANDWMGAFTP-UHFFFAOYSA-N |
SMILES | CC(=O)CC(=O)OC |
Canonical SMILES | CC(=O)CC(=O)OC |
Boiling Point | 336 to 338 °F at 760 mm Hg (USCG, 1999) 171.7 °C |
Colorform | Colorless liquid |
Density | 1.076 (USCG, 1999) 1.0762 g/cu cm at 20 °C Relative density (water = 1): 1.08 |
Flash Point | 158 °F (USCG, 1999) 170 °F (77 °C) (open cup) 77 °C c.c. |
Melting Point | -112 °F (USCG, 1999) -80 °C -80°C -27 °C |
Physical Description | Methyl acetoacetate appears as a clear colorless liquid. Flash point 158°F. Denser than water and slightly soluble in water. Vapors heavier than air. Liquid COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. |
Description | Methyl acetoacetate appears as a clear colorless liquid. Flash point 158°F. Denser than water and slightly soluble in water. Vapors heavier than air. Methylacetoacetic acid, also known as 3-oxo-butanoate or methyl acetylacetate, belongs to the class of organic compounds known as beta-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C3 carbon atom. Methylacetoacetic acid exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Methylacetoacetic acid has a citrus, fresh, and fruity taste. |
Shelf Life | MAA and EAA are stable liquids |
Solubility | 4.31 M Soluble in 2 parts water; miscible with alcohol and ether SOLUBILITY IN WATER: 38 G/100 ML 500.0 mg/mL Solubility in water, g/100ml: 50 |
Synonyms | Methyl Ester Acetoacetic Acid; 3-Oxobutanoic Acid Methyl Ester; 3-Oxobutyric Acid Methyl Ester; Acetoacetate Methyl Ester; Methyl 3-Oxobutanoate; Methyl 3-Oxobutyrate; Methyl Acetoacetate; Methyl Acetylacetate |
Vapor Density | 4.0 (Air= 1) Relative vapor density (air = 1): 4.0 |
Vapor Pressure | 0.89 mmHg 0.892 mm Hg at 25 °C /Extrapolated/ Vapor pressure, kPa at 20 °C: 0.17 |
PubChem Compound | 7757 |
Last Modified | Nov 11 2021 |
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